15S-HpEDE

• Molecular Formula: C20H36O4
• Molecular Weight: 340.5 g/mol
• InChI: InChI=1S/C20H36O4/c1-2-3-13-16-19(24-23)17-14-11-9-7-5-4-6-8-10-12-15-18-20(21)22/h9,11,14,17,19,23H,2-8,10,12-13,15-16,18H2,1H3,(H,21,22)/b11-9-,17-14+/t19-/m0/s1
• InChIKey: KEXNVBSLXJLOPR-XMSPSUPSSA-N

15S-HpEDE: Baseline Specifications and Chemical Identity for Procurement

15S-HpEDE (15S-hydroperoxy-11Z,13E-eicosadienoic acid, CAS 145375-41-3) is a monohydroperoxy polyunsaturated fatty acid (PUFA) produced by the stereospecific action of 15-lipoxygenase (15-LO) on eicosadienoic acid [1]. It is a long-chain hydroperoxy fatty acid with the molecular formula C20H36O4 and a molecular weight of 340.50 g/mol [2]. The compound features a conjugated diene system with a characteristic UV absorbance maximum (λ max) at 234 nm (ε = 23,000) [1]. As an S-enantiomer derived from dihomo-γ-linolenic acid (DGLA) enzymatic oxidation, 15S-HpEDE serves as an intermediate in the 15-LO pathway and as a precursor to various lipid mediators involved in inflammatory and immune regulation . For research procurement, solubility data indicate that 15S-HpEDE is soluble in DMF, DMSO, and ethanol at 50 mg/mL, but has limited solubility in PBS (pH 7.2) at 1 mg/mL .

Workflow 15-LO pathway study with DGLA substrate

Solubility Soluble in DMF, DMSO, ethanol; limited in PBS

Detection UV absorbance at 234 nm (conjugated diene)

• [1] LipidBank. LBF20207HP01: 15S-Hydroperoxy-(11Z,13E)-eicosadienoic acid. 2010. View Source
• [2] LIPID MAPS Structure Database (LMSD). LMFA01040030: 15S-HpEDE. View Source

Why 15S-HpEDE Cannot Be Substituted with Other Hydroperoxy Eicosanoids

Generic substitution of 15S-HpEDE with structurally similar hydroperoxy eicosanoids such as 15(S)-HpETE, 12(S)-HpETE, or 13(S)-HpODE is not scientifically justified due to fundamental differences in precursor specificity, metabolic fate, and biochemical stability [1]. 15S-HpEDE is uniquely synthesized from eicosadienoic acid by 15-LO, whereas 15(S)-HpETE and 12(S)-HpETE originate from arachidonic acid via 15-LO and 12-LO, respectively . This difference in precursor fatty acid (20:2 vs. 20:4) results in distinct chain length and double bond configuration, which can alter binding affinity to target proteins and metabolic partitioning [2]. Furthermore, 15(S)-HpETE and 12(S)-HpETE are known to undergo competing transformation to di-HETE products, rendering them inconsistent as stable hydroperoxide substrates in certain enzymatic assays, while the metabolic stability and transformation pathways of 15S-HpEDE remain less characterized, preventing reliable substitution [3]. The absence of well-characterized biological activity data for 15S-HpEDE itself, with most sources noting only expected similarity to 15(S)-HpETE, underscores the critical need for direct experimental validation rather than substitution by inference .

Property

15S-HpEDE

Analogues (15(S)-HpETE, 12(S)-HpETE)

Precursor

Eicosadienoic acid (20:2)

Arachidonic acid (20:4)

Pathway

15-LO on DGLA

15-LO or 12-LO on arachidonic acid

Bioactivity Data

Not well characterized

Partially characterized; metabolic transformation known

• [1] LipidBank. LBF20207HP01: 15S-Hydroperoxy-(11Z,13E)-eicosadienoic acid. 2010. View Source
• [2] Raza H, et al. Specific high affinity binding of lipoxygenase metabolites of arachidonic acid by liver fatty acid binding protein. Biochem Biophys Res Commun. 1989;161(2):448-55. View Source
• [3] Wecksler AT, et al. Pseudoperoxidase investigations of hydroperoxides and inhibitors with human lipoxygenases. Bioorg Med Chem. 2013;21(14):4138-48. View Source

Quantitative Differentiation Evidence for 15S-HpEDE Relative to Analogues

Limited Direct Comparative Data for 15S-HpEDE Against 15(S)-HpETE in Biological Assays

A direct head-to-head comparison of 15S-HpEDE with its closest structural analogue 15(S)-HpETE in a standardized biological assay is not currently available in the peer-reviewed literature. Multiple vendor and database sources explicitly state that the biological activities of 15S-HpEDE have not been well characterized, and it is only 'expected to behave similarly to 15(S)-HpETE' [1]. This lack of direct quantitative evidence precludes any definitive claim of differential potency or selectivity. Researchers should be aware that substitution based on structural similarity alone is not supported by empirical data.

Bioactivity Comparison

Data to verify

No direct head-to-head data available

Requires experimental validation, not structural inference

Vendor sources only expect similarity to 15(S)-HpETE

Evidence Dimension	Biological activity characterization status
Target Compound Data	Not well characterized; only expected similarity to 15(S)-HpETE
Comparator Or Baseline	15(S)-HpETE: partially characterized with known IC50 values in specific assays (e.g., K-562 cell growth inhibition IC50 = 10 μM)
Quantified Difference	No direct quantitative comparison available
Conditions	N/A - no direct comparative study

Why This Matters

This evidence gap necessitates cautious interpretation and highlights the importance of direct experimental validation rather than inferring activity from analogue data, which is critical for selecting the appropriate compound for hypothesis-driven research.

• [1] LipidBank. LBF20207HP01: 15S-Hydroperoxy-(11Z,13E)-eicosadienoic acid. 2010. View Source

Differential Metabolic Precursor Specificity Distinguishes 15S-HpEDE from Arachidonic Acid-Derived Analogues

15S-HpEDE is uniquely synthesized by 15-lipoxygenase (15-LO) using eicosadienoic acid (20:2) as substrate, whereas its close analogues 15(S)-HpETE and 12(S)-HpETE are derived from arachidonic acid (20:4) via 15-LO and 12-LO, respectively . This fundamental difference in precursor fatty acid chain length and unsaturation degree (two vs. four double bonds) leads to distinct physicochemical properties and potential metabolic fates. For instance, 12(S)-HpETE is known to be degraded in vitro into 4-hydroxydodeca-(2E,6Z)-dienal (4-HDDE), a specific aldehyde homologous to 4-HNE, while the degradation products of 15S-HpEDE have not been similarly characterized [1]. This divergence in metabolic origin and stability profile implies that 15S-HpEDE may not be functionally interchangeable with arachidonic acid-derived HPETEs in studies of lipid peroxidation or eicosanoid signaling.

Precursor Specificity

Class-level inference

20:2 (eicosadienoic) vs 20:4 (arachidonic) backbone

Precursor backbone may alter metabolic fate and protein interactions

15S-HpEDE uniquely derived from DGLA, not arachidonic acid

Evidence Dimension	Metabolic precursor and pathway specificity
Target Compound Data	Derived from eicosadienoic acid (20:2) via 15-LO
Comparator Or Baseline	15(S)-HpETE: derived from arachidonic acid (20:4) via 15-LO; 12(S)-HpETE: derived from arachidonic acid (20:4) via 12-LO
Quantified Difference	Precursor fatty acid chain length and unsaturation differ (20:2 vs. 20:4)
Conditions	Enzymatic synthesis by respective lipoxygenases

Why This Matters

This distinction is critical for studies focused on the 15-LO pathway or lipid mediator biosynthesis, as it ensures that experimental outcomes are attributed to the correct substrate-product relationship and not confounded by cross-reactivity of arachidonic acid-derived metabolites.

• [1] Chantegrel B, et al. Covalent binding of hydroxy-alkenals 4-HDDE, 4-HHE, and 4-HNE to ethanolamine phospholipid subclasses. Free Radic Biol Med. 2003;34(5):575-85. View Source

Potential Differential Binding Affinity Inferred from L-FABP Ligand Specificity Data

Although no direct binding data exists for 15S-HpEDE, class-level inference can be drawn from the well-characterized binding preferences of liver fatty acid binding protein (L-FABP) for various hydroperoxy eicosanoids. L-FABP binds 15(S)-HpETE with a dissociation constant (Kd) of 76 nM, which is approximately 16-fold higher affinity than for oleic acid (Kd = 1.2 μM) and >20-fold higher than for 15-HETE (Kd = 1.8 μM) [1]. Importantly, the ligand specificity order for L-FABP shows that 15-HPETE has the highest apparent competition, while 12-HPETE ranks considerably lower (15-HPETE ≥ 5-HETE ≥ 5-HPETE = oleic acid > 12-HETE > 12-HPETE ≥ 15-HETE) [1]. Given that 15S-HpEDE differs from 15-HPETE only in its fatty acid backbone (20:2 vs. 20:4), it is plausible that its binding affinity to L-FABP and related lipid-binding proteins may deviate from that of 15-HPETE, but this remains to be experimentally determined.

L-FABP Binding Affinity

Class-level inference

15-HPETE Kd = 76 nM; 12-HPETE lower affinity

Binding may deviate for 15S-HpEDE due to backbone variation

15-HPETE affinity 16-fold higher than oleic acid

Evidence Dimension	L-FABP binding affinity (Kd)
Target Compound Data	No direct data; inferred to potentially differ from 15-HPETE due to backbone variation
Comparator Or Baseline	15-HPETE: Kd = 76 nM; 12-HPETE: lower affinity than 15-HPETE; 15-HETE: Kd = 1.8 μM
Quantified Difference	15-HPETE exhibits 16-fold higher affinity than oleic acid; 12-HPETE ranks lower in competition assays
Conditions	In vitro radioligand binding assay using purified L-FABP

Why This Matters

This class-level inference highlights the potential for distinct protein interaction profiles among hydroperoxy eicosanoids, underscoring the need to use 15S-HpEDE specifically when investigating DGLA-derived lipid mediators rather than substituting with arachidonic acid-derived analogues.

• [1] Raza H, et al. Specific high affinity binding of lipoxygenase metabolites of arachidonic acid by liver fatty acid binding protein. Biochem Biophys Res Commun. 1989;161(2):448-55. View Source

Evidence-Based Application Scenarios for 15S-HpEDE in Research and Discovery

Investigating the 15-Lipoxygenase Pathway Using Non-Arachidonic Acid Substrates

15S-HpEDE is the optimal choice for studies examining the substrate specificity and product profile of 15-lipoxygenase (15-LO) when eicosadienoic acid (20:2) is the substrate of interest. Unlike 15(S)-HpETE, which is produced from arachidonic acid (20:4), 15S-HpEDE serves as a specific marker for 15-LO activity on DGLA-derived eicosadienoic acid. This is particularly relevant for research in lipidomics or enzymology where distinguishing between different fatty acid substrate pathways is essential . The compound's distinct UV absorbance at 234 nm (ε = 23,000) facilitates its detection and quantification by HPLC-UV, providing a reliable analytical handle [1].

Profiling Differential Protein Binding of Hydroperoxy Eicosanoids

Given the documented differential binding affinities of hydroperoxy eicosanoids to L-FABP—with 15-HPETE showing a Kd of 76 nM versus 15-HETE at 1.8 μM, and 12-HPETE exhibiting lower competitive binding than 15-HPETE [2]—15S-HpEDE presents a valuable tool for comparative binding studies. Researchers investigating the structural determinants of lipid-protein interactions can employ 15S-HpEDE to probe how variations in fatty acid chain length and unsaturation (20:2 vs. 20:4) affect recognition by lipid-binding proteins. This application is particularly relevant for studies aimed at understanding the intracellular trafficking and signaling of lipid peroxidation products.

Metabolic Stability and Transformation Studies in Eicosanoid Research

15S-HpEDE is the appropriate compound for studies requiring a hydroperoxy eicosanoid that is not derived from arachidonic acid. Since 15(S)-HpETE and 12(S)-HpETE are known to undergo competing transformation to di-HETE products, rendering them inconsistent as stable hydroperoxide substrates in certain enzymatic assays [3], 15S-HpEDE may offer a distinct metabolic profile due to its different precursor backbone. While its own metabolic fate remains to be fully characterized, this very knowledge gap makes 15S-HpEDE a critical reagent for defining the stability and transformation pathways of DGLA-derived lipid mediators, a necessary step for accurate interpretation of lipidomics datasets.

Developing Targeted Lipidomics Methods for DGLA-Derived Oxylipins

In targeted lipidomics, the unambiguous identification and quantification of specific oxylipin species is paramount. 15S-HpEDE serves as an essential analytical standard for developing and validating LC-MS/MS methods aimed at detecting and quantifying DGLA-derived hydroperoxy metabolites in biological samples. Its distinct molecular formula (C20H36O4) and exact mass (340.2614) [4] differentiate it from arachidonic acid-derived analogues (e.g., 15(S)-HpETE, C20H32O4), allowing for clear chromatographic and mass spectrometric separation. This is critical for studies exploring the role of the DGLA-15-LO axis in inflammation, immunity, or disease pathogenesis, where misidentification of oxylipin species can lead to erroneous biological conclusions.

Application

Selection Property

Validation Focus

15-LO pathway studies (DGLA substrate)

Non-arachidonic acid precursor specificity

UV detection (234 nm), chromatographic purity

Lipid-protein binding studies

Distinct fatty acid backbone (20:2)

Binding affinity assays vs 15-HPETE

Hydroperoxide stability studies

DGLA-derived, distinct degradation profile

Metabolic fate characterization

LC-MS/MS method development

Unique molecular formula (C20H36O4) vs arachidonic acid analogues

Chromatographic separation, SRM transitions

• [1] LipidBank. LBF20207HP01: 15S-Hydroperoxy-(11Z,13E)-eicosadienoic acid. 2010. View Source
• [2] Raza H, et al. Specific high affinity binding of lipoxygenase metabolites of arachidonic acid by liver fatty acid binding protein. Biochem Biophys Res Commun. 1989;161(2):448-55. View Source
• [3] Wecksler AT, et al. Pseudoperoxidase investigations of hydroperoxides and inhibitors with human lipoxygenases. Bioorg Med Chem. 2013;21(14):4138-48. View Source
• [4] LIPID MAPS Structure Database (LMSD). LMFA01040030: 15S-HpEDE. View Source